Cas no 42569-41-5 (1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI))

1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI) structure
42569-41-5 structure
Product name:1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI)
CAS No:42569-41-5
MF:C9H14O3
MW:170.205663204193
CID:325192
PubChem ID:45116561

1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-carboxylic acid, 4-(1-hydroxyethyl)- (9CI)
    • 1-Cyclohexene-1-carboxylicacid, 4-(1-hydroxyethyl)-
    • 4-(1-hydroxyethyl)cyclohexene-1-carboxylic acid
    • 4-(1-Hydroxyethyl)cyclohex-1-ene-1-carboxylic acid
    • DTXSID90668456
    • 42569-41-5
    • Inchi: InChI=1S/C9H14O3/c1-6(10)7-2-4-8(5-3-7)9(11)12/h4,6-7,10H,2-3,5H2,1H3,(H,11,12)
    • InChI Key: LSKQNLMXXIHYEE-UHFFFAOYSA-N
    • SMILES: OC(C1CCC(C(O)=O)=CC1)C

Computed Properties

  • Exact Mass: 170.094
  • Monoisotopic Mass: 170.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.5A^2

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